Cas no 25271-84-5 (1H-Imidazol-4-amine, 5-methyl-)

• Product Name: 1H-Imidazol-4-amine, 5-methyl-
• CAS No: 25271-84-5
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD11878417
• CID: 1005067
• PubChem ID: 13016706
• Update Time: 2025-07-19

1H-Imidazol-4-amine, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-4-amine, 5-methyl-
• 5-methyl-1H-Imidazol-4-amine
• 5-METHYL-1H-IMIDAZOL-4-YLAMINE
• CS-0360449
• AKOS006340808
• 4-Methyl-1H-imidazol-5-amine
• DTXSID80515283
• DB-022295
• 25271-84-5
• MB11358

• MDL： MFCD11878417
• Inchi： 1S/C4H7N3/c1-3-4(5)7-2-6-3/h2H,5H2,1H3,(H,6,7)
• InChI Key： XVZKKIYWHYCKLD-UHFFFAOYSA-N
• SMILES： N1C=NC(=C1C)N

Computed Properties

• Exact Mass: 97.06411
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

Additional information on 1H-Imidazol-4-amine, 5-methyl-

Comprehensive Overview of 1H-Imidazol-4-amine, 5-methyl- (CAS No. 25271-84-5): Properties, Applications, and Research Insights

1H-Imidazol-4-amine, 5-methyl- (CAS No. 25271-84-5) is a specialized organic compound belonging to the imidazole derivative family. Its molecular structure features a five-membered heterocyclic ring containing two nitrogen atoms, with an amino group at the 4-position and a methyl substituent at the 5-position. This unique configuration grants the compound distinct chemical reactivity, making it valuable in pharmaceutical synthesis, agrochemical development, and material science. Researchers frequently explore its role as a building block for more complex molecules due to its versatile functional groups.

In recent years, the demand for imidazole derivatives like 1H-Imidazol-4-amine, 5-methyl- has surged, driven by their applications in drug discovery. The compound’s ability to participate in hydrogen bonding and act as a ligand in coordination chemistry has attracted attention in designing enzyme inhibitors and biologically active agents. For instance, its structural motif appears in compounds targeting inflammation and metabolic disorders, aligning with the growing interest in precision medicine and small-molecule therapeutics.

From an industrial perspective, CAS No. 25271-84-5 is often utilized in the synthesis of advanced intermediates for crop protection chemicals. Its stability under various pH conditions and compatibility with cross-coupling reactions make it a preferred choice for developing sustainable agrochemicals. This aligns with global trends emphasizing green chemistry and reduced environmental impact, addressing frequent search queries like "eco-friendly pesticide precursors" or "biodegradable chemical synthesis."

Analytical studies of 1H-Imidazol-4-amine, 5-methyl- highlight its spectroscopic signatures, such as characteristic NMR peaks and IR absorption bands, which are critical for quality control in manufacturing. Laboratories employ techniques like HPLC and mass spectrometry to ensure purity, reflecting the compound’s importance in high-value supply chains. These methodologies resonate with professionals searching for "analytical validation of heterocyclic compounds" or "imidazole purity standards."

Ongoing research explores the compound’s potential in material science, particularly in designing conductive polymers and coordination frameworks. Its electron-rich nitrogen atoms facilitate interactions with metal ions, a property leveraged in developing catalysts and sensors. Such innovations cater to industries seeking "smart materials for energy storage" or "metal-organic frameworks (MOFs)," keywords frequently associated with cutting-edge material design.

Regulatory and safety profiles of CAS No. 25271-84-5 emphasize proper handling protocols, though it is not classified as hazardous under standard guidelines. Safety data sheets (SDS) recommend standard laboratory precautions, addressing common user concerns like "chemical storage stability" and "imidazole derivative handling." This practical information enhances the compound’s accessibility for academic and industrial users.

In summary, 1H-Imidazol-4-amine, 5-methyl- exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from life sciences to industrial chemistry—underscore its relevance in addressing contemporary challenges. As research continues to uncover new utilities, this compound remains a focal point for scientists exploring molecular design and functional materials, answering the persistent demand for "specialty chemicals with broad applicability."